N,N-diethyl-2-[2-(2-methoxyphenyl)ethylamino]pyridine-4-carboxamide

• IUPAC Name: N,N-diethyl-2-[2-(2-methoxyphenyl)ethylamino]pyridine-4-carboxamide
• InChI: InChI=1S/C19H25N3O2/c1-4-22(5-2)19(23)16-11-13-21-18(14-16)20-12-10-15-8-6-7-9-17(15)24-3/h6-9,11,13-14H,4-5,10,12H2,1-3H3,(H,20,21)
• InChI Key: VOEJQXQLCZMEFY-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)C1=CC(=NC=C1)NCCC2=CC=CC=C2OC
• Molecular Formula: C19H25N3O2
• Molecular Weight: 327.4 g/mol

Description

N,N-diethyl-2-[2-(2-methoxyphenyl)ethylamino]pyridine-4-carboxamide, also known as DMPEA-4-C or MEPEA, is a chemical compound that belongs to the class of pyridine carboxamide derivatives. It has been studied for its potential use in scientific research due to its unique properties and mechanism of action.

Mechanism of Action

N,N-diethyl-2-[2-(2-methoxyphenyl)ethylamino]pyridine-4-carboxamide acts as a selective agonist for the sigma-1 receptor, which is a transmembrane protein that is widely expressed in the central and peripheral nervous systems. Activation of the sigma-1 receptor has been shown to modulate various cellular processes, including calcium signaling, ion channel activity, and neurotransmitter release. N,N-diethyl-2-[2-(2-methoxyphenyl)ethylamino]pyridine-4-carboxamide has been shown to enhance the activity of the sigma-1 receptor, leading to increased neuronal survival and improved cognitive function.
Biochemical and Physiological Effects
N,N-diethyl-2-[2-(2-methoxyphenyl)ethylamino]pyridine-4-carboxamide has been shown to have various biochemical and physiological effects, including increased synaptic plasticity, enhanced neuroprotection, and improved cognitive function. It has also been shown to have anti-inflammatory and antioxidant properties, which may contribute to its neuroprotective effects.

Advantages and Limitations for Lab Experiments

One advantage of using N,N-diethyl-2-[2-(2-methoxyphenyl)ethylamino]pyridine-4-carboxamide in lab experiments is its high affinity and selectivity for the sigma-1 receptor, which allows for precise and targeted modulation of cellular processes. However, one limitation is the lack of long-term safety data, as N,N-diethyl-2-[2-(2-methoxyphenyl)ethylamino]pyridine-4-carboxamide has not been extensively studied in vivo.

Future Directions

There are several potential future directions for the study of N,N-diethyl-2-[2-(2-methoxyphenyl)ethylamino]pyridine-4-carboxamide. One direction is to further investigate its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Another direction is to study its effects on other physiological processes, such as immune function and cardiovascular function. Additionally, more research is needed to determine the long-term safety and efficacy of N,N-diethyl-2-[2-(2-methoxyphenyl)ethylamino]pyridine-4-carboxamide in vivo.

Synthesis Methods

The synthesis of N,N-diethyl-2-[2-(2-methoxyphenyl)ethylamino]pyridine-4-carboxamide involves the reaction of 2-(2-methoxyphenyl)ethylamine with diethylpyridine-4-carboxylate in the presence of a catalyst. The resulting product is then purified through recrystallization to obtain a white crystalline solid.

Scientific Research Applications

N,N-diethyl-2-[2-(2-methoxyphenyl)ethylamino]pyridine-4-carboxamide has been studied for its potential use as a research tool in various fields such as neuroscience, pharmacology, and medicinal chemistry. It has been shown to have a high affinity for the sigma-1 receptor, which is involved in various physiological and pathological processes. N,N-diethyl-2-[2-(2-methoxyphenyl)ethylamino]pyridine-4-carboxamide has also been studied for its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease.